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Compound of Interest

Compound Name: Calcium iodide hydrate

Cat. No.: B7799291 Get Quote

For researchers, scientists, and professionals in drug development, the quality and

performance of chemical reagents are paramount. Calcium iodide hydrate (CaI₂·xH₂O), a

versatile compound used in various applications from pharmaceuticals to photography, is no

exception.[1][2][3] This guide provides a comparative overview of calcium iodide hydrate from

various suppliers, based on publicly available data, and offers standardized protocols for its

evaluation to ensure optimal performance in experimental settings.

General Properties and Specifications
Calcium iodide hydrate is a colorless to yellowish-white crystalline or powdered substance

known for its high solubility in water, methanol, ethanol, and acetone.[4][5] It is, however,

insoluble in ether.[4] The compound is hygroscopic, meaning it readily absorbs moisture from

the air, and can react with oxygen and carbon dioxide, leading to the formation of elemental

iodine and a change in color.[4][6] Due to its sensitivity to light and air, proper storage is crucial.

[6][7]

Below is a summary of the general physicochemical properties of calcium iodide hydrate:
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Property Value References

CAS Number 71626-98-7 [1][8]

Molecular Formula CaI₂·xH₂O [3]

Appearance
White to yellowish-white

powder, crystals, or chunks
[1][4][5]

Solubility

Highly soluble in water,

methanol, ethanol, propanol;

insoluble in ether

[4]

Density ~2.55 g/cm³ [1][5][7][8]

Melting Point

42 °C (decomposition for

hydrate); 779-783 °C

(anhydrous)

[5][6][8][9]

Boiling Point ~1100 °C (anhydrous) [4][6]

Supplier Comparison
The selection of a supplier for calcium iodide hydrate can impact the quality and

reproducibility of research outcomes. While a direct, independent comparative study on the

performance of products from different suppliers is not publicly available, a comparison of their

stated specifications can provide valuable insights. The following table lists some suppliers and

their advertised purity levels for calcium iodide hydrate.
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Supplier Stated Purity References

Chem-Impex ≥ 99.9% (Trace metals basis) [1]

Chem-Impex ≥ 99.99% (Metals basis) [8]

Heeger Materials Up to 99.99% [10]

FUNCMATER 99.9% [3]

Strem min. 98% [11]

Sigma-Aldrich 98% [9]

American Elements

Offers various grades including

ACS, Reagent, Technical,

Food, Agricultural, and

Pharmaceutical Grade

[12]

Note: The purity levels stated by suppliers are often based on their internal quality control and

may not be directly comparable without standardized, independent testing.

Experimental Protocols for Performance Evaluation
To ensure the quality and consistency of calcium iodide hydrate for laboratory use, a series of

analytical tests should be performed. The following are recommended protocols for key

performance indicators.

Purity Analysis by Titration
Objective: To determine the percentage purity of calcium iodide hydrate.

Methodology: This method involves the titration of the iodide ion with a standardized solution of

silver nitrate.

Sample Preparation: Accurately weigh approximately 0.5 g of the calcium iodide hydrate
sample and dissolve it in 100 mL of deionized water.

Indicator: Add 2-3 drops of potassium chromate indicator solution.
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Titration: Titrate the solution with a standardized 0.1 M silver nitrate solution until the

endpoint is reached, indicated by the formation of a reddish-brown precipitate of silver

chromate.

Calculation: The purity of calcium iodide hydrate can be calculated using the following

formula: % Purity = (V × M × MW) / (W × 2 × 10) Where:

V = Volume of silver nitrate solution used (in mL)

M = Molarity of the silver nitrate solution

MW = Molecular weight of CaI₂ (293.89 g/mol )

W = Weight of the sample (in g)

Solubility Assessment
Objective: To determine the solubility of calcium iodide hydrate in a specific solvent.

Methodology:

Solvent Selection: Choose a relevant solvent (e.g., water, ethanol).

Saturation: Add a known excess amount of calcium iodide hydrate to a known volume of

the solvent at a constant temperature.

Equilibration: Stir the mixture for a sufficient period to ensure saturation is reached.

Separation: Separate the undissolved solid from the solution by filtration or centrifugation.

Quantification: Determine the concentration of the dissolved calcium iodide hydrate in the

supernatant using a suitable analytical method (e.g., gravimetric analysis after solvent

evaporation, or titration as described above).

Stability Testing
Objective: To evaluate the stability of calcium iodide hydrate under specific storage

conditions.
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Methodology: This protocol is based on the principles outlined in the ICH Guideline "Stability

Testing of New Drug Substances and Drug Products".[13]

Sample Storage: Store samples of calcium iodide hydrate from different suppliers in

controlled environment chambers under the following conditions:

Long-term: 25°C ± 2°C / 60% RH ± 5% RH for a minimum of 12 months.

Accelerated: 40°C ± 2°C / 75% RH ± 5% RH for a minimum of 6 months.

Time Points: Test the samples at initial (time zero) and regular intervals (e.g., 3, 6, 9, 12

months for long-term; 1, 3, 6 months for accelerated).

Analytical Tests: At each time point, perform the following tests:

Appearance: Visual inspection for color change or degradation.

Purity Assay: As described in the purity analysis protocol.

Water Content: Using Karl Fischer titration.

Data Analysis: Compare the results over time to identify any significant changes in the

product's quality.

Application and Workflow Diagrams
Role in Thyroid Hormone Synthesis
Calcium iodide serves as a source of iodine, which is essential for the synthesis of thyroid

hormones.[1][14] The following diagram illustrates the simplified pathway of iodine uptake and

incorporation into thyroid hormones.
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Caption: Simplified pathway of iodine from Calcium Iodide in thyroid hormone synthesis.

Quality Control Workflow for Incoming Calcium Iodide
Hydrate
A robust quality control process is essential to ensure the suitability of calcium iodide hydrate
for research and manufacturing.
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Caption: Quality control workflow for incoming Calcium Iodide Hydrate.

In conclusion, while direct comparative performance data for calcium iodide hydrate from

different suppliers is scarce, researchers can make informed decisions by comparing stated

specifications and implementing a robust internal quality control program using standardized
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analytical methods. This will help ensure the reliability and reproducibility of experimental

results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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